Citlalitrione

• CAS RN: 116368-91-3
• Molecular Formula: C12H13NO
• Molecular Weight: 330.4 g/mol
• IUPAC Name: (1R,2E,6R,10S,12S,14R,15S)-3,7,7,10,14-pentamethyl-16-oxatetracyclo[10.4.0.01,15.06,10]hexadec-2-ene-4,9,11-trione
• InChI: InChI=1S/C20H26O4/c1-10-6-12-16(23)19(5)14(18(3,4)9-15(19)22)7-13(21)11(2)8-20(12)17(10)24-20/h8,10,12,14,17H,6-7,9H2,1-5H3/b11-8+/t10-,12-,14-,17+,19+,20-/m1/s1
• InChI Key: AHQGAOBRELESIP-KDBIIAICSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H]2C(=O)[C@]3([C@H](CC(=O)/C(=C/[C@]24[C@H]1O4)/C)C(CC3=O)(C)C)C
• SMILES: CC1CC2C(=O)C3(C(CC(=O)C(=CC24C1O4)C)C(CC3=O)(C)C)C
• synonyms: citlalitrione

Description

Citlalitrione is a novel and potent compound that has been extensively studied for its potential use in scientific research. It is a heterocyclic compound that is derived from the natural product citral. Citlalitrione has been shown to possess a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.

Scientific Research Applications

Discovery and Characterization

Citlalitrione, a unique diterpene, was identified from the MeOH root extracts of Jatropha dioica var. sessiliflora. It was discovered alongside other compounds such as beta-sitosterol and jatropholone B. The structure of citlalitrione was elucidated using spectral techniques and X-ray crystallography, highlighting its novelty in the realm of natural products (Villarreal et al., 1988).

Synthetic Methodologies

The complex [5.9.5] tricyclic framework of citlalitrione has been a subject of synthetic interest. Efficient methodologies have been developed for synthesizing this framework, showcasing advances in organic synthesis and the potential for creating bioactive mesotricyclic diterpenoids like citlalitrione (Yang et al., 2003).

Stereochemistry and Biological Activities

A detailed study on the stereochemistry of citlalitrione and related diterpenoids from Jatropha dioica was conducted. The research provided insights into the structural characteristics of these compounds, which are essential for understanding their biological activities. The study also explored the cytotoxic and antiherpetic activities of these diterpenoids (Melchor-Martínez et al., 2017).

Chromatographic Analysis

An HPLC/DAD method was validated for analyzing Jatropha dioica extracts, including citlalitrione. This method provided a reliable way to identify and quantify citlalitrione and other major compounds, enhancing the study of Jatropha dioica's phytochemistry (Castro-Ríos et al., 2020).

Phytochemical Profile and Pharmacological Properties

A comprehensive review of Jatropha dioica highlighted citlalitrione as one of the key phytochemicals. The review provided an overview of its pharmacological properties, including antiviral, antifungal, antimicrobial, and cytotoxic activities, demonstrating the plant's potential in traditional and modern medicine (Isela et al., 2023).

In Silico Antibiotic Potential

An in silico study evaluated citlalitrione as a potential antibiotic for diabetic wounds. This study illustrates the growing interest in using computational methods to predict the efficacy of natural compounds in medical applications (Holik et al., 2022).